2-chloro-N~1~-[2-(3,5-dimethylphenyl)imidazo[1,2-a]pyridin-3-yl]acetamide

• IUPAC Name: 2-chloro-N-[2-(3,5-dimethylphenyl)imidazo[1,2-a]pyridin-3-yl]acetamide
• InChI: InChI=1S/C17H16ClN3O/c1-11-7-12(2)9-13(8-11)16-17(20-15(22)10-18)21-6-4-3-5-14(21)19-16/h3-9H,10H2,1-2H3,(H,20,22)
• InChI Key: MLMYJNFJLYDBCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=C(N3C=CC=CC3=N2)NC(=O)CCl)C
• Molecular Formula: C17H16ClN3O
• Molecular Weight: 313.8 g/mol

Description

Imidazo[1,2-a]pyridines are a class of compounds that have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity. This class of compounds has been described as having antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties. Some synthetic drugs that contain this imidazo[1,2-a]pyridine have been commercialized.

Synthesis Analysis

A common method for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines under microwave irradiation has also been developed.

Chemical Reactions Analysis

The typical procedure for the synthesis of imidazo[1,2-a]pyridines involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives.

Scientific Research Applications

Pharmacological Applications

Imidazole derivatives are known for their broad range of biological activities. The compound’s structure suggests potential applications in pharmacology, including:

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Material Science

The structural characteristics of imidazopyridine derivatives make them suitable for material science applications, such as:

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Drug Development

Given its structural similarity to compounds with known therapeutic effects, this compound could be a precursor in the synthesis of:

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Synthetic Chemistry

In synthetic chemistry, the compound could be used in:

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Analytical Chemistry

The compound’s unique structure could be exploited in analytical chemistry for:

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Environmental Science

Imidazole derivatives can be applied in environmental science for:

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Agricultural Chemistry

The compound’s potential applications in agriculture might include:

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Biochemistry

In biochemistry, the compound could be investigated for:

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Each of these applications would require extensive research and experimentation to determine the compound’s efficacy and safety in the respective fields. .

Future Directions

The development of more efficient methods for the synthesis of imidazo[1,2-a]pyridines, particularly considering today’s environmental concerns combined with economic aspects, is a future direction in this field.

Mechanism of Action

Target of Action

The primary target of this compound is the acetohydroxyacid synthase (AHAS) enzyme . AHAS is a key enzyme involved in the biosynthesis of branched-chain amino acids, such as leucine, isoleucine, and valine .

Mode of Action

The compound acts by inhibiting the activity of the AHAS enzyme . This inhibition disrupts the synthesis of essential amino acids, leading to a halt in protein synthesis . As a result, the growth of organisms, such as weeds, that rely on this pathway is stunted .

Biochemical Pathways

The compound affects the branched-chain amino acid synthesis pathway . By inhibiting the AHAS enzyme, it disrupts the production of leucine, isoleucine, and valine . These amino acids are essential for protein synthesis and growth, so their absence leads to growth inhibition .

Pharmacokinetics

They are highly soluble in water and other polar solvents, which can influence their absorption and distribution . .

Result of Action

The inhibition of the AHAS enzyme and the subsequent disruption of amino acid and protein synthesis result in the stunted growth of organisms that rely on this pathway . This makes the compound potentially useful as a herbicide .

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. For instance, the compound’s solubility can affect its absorption and distribution . Additionally, conditions such as temperature and the presence of other chemicals can impact the compound’s stability and efficacy . .